N-(4-bromophenyl)-4-chloronaphthalene-1-sulfonamide

• IUPAC Name: N-(4-bromophenyl)-4-chloronaphthalene-1-sulfonamide
• InChI: InChI=1S/C16H11BrClNO2S/c17-11-5-7-12(8-6-11)19-22(20,21)16-10-9-15(18)13-3-1-2-4-14(13)16/h1-10,19H
• InChI Key: YXCBLMXJJQMZIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Cl)S(=O)(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C16H11BrClNO2S
• Molecular Weight: 396.7 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. This information can be found in chemical databases.

Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the reactants used, the conditions under which the reaction is carried out, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes studying the reactivity of the compound and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and stability. It also includes studying the compound’s chemical properties like its acidity or basicity.

Mechanism of Action

If the compound is a drug, its mechanism of action is studied. This involves understanding how the drug interacts with its target in the body.

Safety and Hazards

This involves studying the toxicity of the compound and its effects on the environment. It includes understanding the precautions that need to be taken while handling the compound.

Future Directions

This involves predicting future applications of the compound based on its properties and reactivity. It could also involve suggesting modifications to the compound to improve its properties.